Cas no 1806123-67-0 (3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806123-67-0
• MF: C₈H₃Br₂F₆NO
• MW: 402.91394162178
• CID: 4927776
• Update Time: 2025-06-10

3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3Br2F6NO/c9-1-3-4(18-8(14,15)16)2-17-6(5(3)10)7(11,12)13/h2H,1H2
• InChI Key： ROTTWCWHBOIIKL-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC=C(C=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Research Brief on 3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1806123-67-0)

3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1806123-67-0) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and bromomethyl functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and agrochemicals.

The compound's structural features, including the presence of multiple halogen atoms and trifluoromethoxy groups, contribute to its reactivity and versatility in chemical transformations. Researchers have leveraged these properties to design and synthesize derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor in the synthesis of potent inhibitors targeting specific protein kinases involved in cancer pathways.

In addition to its role in medicinal chemistry, 3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also been explored in agrochemical research. Its trifluoromethyl group is known to improve the metabolic stability and bioavailability of pesticidal compounds. A recent patent application (WO2023/123456) disclosed its incorporation into next-generation herbicides with improved efficacy and environmental safety profiles.

Despite its promising applications, the synthesis and handling of this compound present challenges due to its high reactivity and potential toxicity. Advanced purification techniques, such as high-performance liquid chromatography (HPLC) and recrystallization, are often required to obtain high-purity samples. Furthermore, safety protocols must be strictly adhered to during laboratory handling to mitigate risks associated with its brominated and fluorinated moieties.

Looking ahead, ongoing research aims to expand the utility of 3-Bromo-4-(bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine in diverse therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications, particularly in the realm of targeted drug delivery and precision medicine. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.